3-methoxy-1-methyl-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C17H16F3N3O3/c1-23-11-14(16(22-23)25-2)15(24)21-8-3-4-9-26-13-7-5-6-12(10-13)17(18,19)20/h5-7,10-11H,8-9H2,1-2H3,(H,21,24)
• InChI Key: WHDLFLLFOJWHHP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC#CCOC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C17H16F3N3O3
• Molecular Weight: 367.32 g/mol

Description

3-methoxy-1-methyl-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C17H16F3N3O3 and its molecular weight is 367.328. The purity is usually 95%.
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Scientific Research Applications

Preparation and Crystal Structure

The research on similar compounds to 3-methoxy-1-methyl-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)-1H-pyrazole-4-carboxamide includes studies on their preparation and crystal structure determination. For instance, copper(II) chloride adducts with certain pyrazoles were prepared, highlighting their potential in forming structures with applications in anticancer drugs due to the presence of the amidrazone pharmacophore. These adducts undergo isomerization to cyclic pyrazolic forms, as evidenced in the study of the 4-fluoro-phenyl derivative by X-ray crystallography (Bonacorso et al., 2003).

Synthesis and Characterization

Further research into the synthesis and characterization of pyrazole derivatives, such as 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, reveals their potential in cytotoxic applications against cancer cells. The structural establishment of these compounds through elemental analysis and spectral data, along with their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, underscores their medicinal chemistry relevance (Hassan et al., 2014).

Molecular Docking and Quantum Chemical Calculations

Molecular docking and quantum chemical calculations of similar compounds have been performed to assess their molecular structure and spectroscopic data, providing insights into their biological effects and potential therapeutic applications. These studies involve DFT calculations and molecular docking results to predict the biological activity of these compounds (Viji et al., 2020).

Synthesis of Pyrazole Ligands and Their Complexes

Research also includes the synthesis of highly substituted pyrazole ligands and their complexes with platinum(II) and palladium(II) metal ions. These studies demonstrate the potential use of pyrazole compounds in forming complexes with significant structural characteristics, confirmed through spectral analysis and elemental analysis, indicating their utility in various chemical and pharmaceutical applications (Budzisz et al., 2004).